Cas no 196090-01-4 (Cyclohexane,1-isocyanato-4-methoxy-)

Cyclohexane,1-isocyanato-4-methoxy- structure
196090-01-4 structure
Product Name:Cyclohexane,1-isocyanato-4-methoxy-
CAS No:196090-01-4
MF:C8H13NO2
MW:155.194322347641
CID:116880
PubChem ID:22250899
Update Time:2025-04-18

Cyclohexane,1-isocyanato-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexane,1-isocyanato-4-methoxy-
    • Cyclohexane, 1-isocyanato-4-methoxy- (9CI)
    • SCHEMBL4054600
    • 196090-01-4
    • 1-isocyanato-4-methoxycyclohexane
    • SCHEMBL4044601
    • Inchi: 1S/C8H13NO2/c1-11-8-4-2-7(3-5-8)9-6-10/h7-8H,2-5H2,1H3
    • InChI Key: MVIXGCMOVSFUBO-UHFFFAOYSA-N
    • SMILES: O(C)C1CCC(CC1)N=C=O

Computed Properties

  • Exact Mass: 155.09469
  • Monoisotopic Mass: 155.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.66
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